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Compound of Interest

Compound Name: ETC-168

Cat. No.: B12366724 Get Quote

Introduction
ETC-168 is a novel and selective inhibitor of MAP kinase-interacting serine/threonine kinases 1

and 2 (MNK1/2).[1][2][3] These kinases are implicated in oncogenic translation through the

phosphorylation of the eukaryotic translation initiation factor 4E (eIF4E).[2][4] By inhibiting

MNK1/2, ETC-168 effectively blocks eIF4E phosphorylation, leading to the repression of

oncoproteins that drive cancer cell proliferation, such as E2F1, FOXM1, and WEE1.[2][3][4][5]

This anti-proliferative activity makes ETC-168 a compound of significant interest in cancer

research and drug development, particularly for soft tissue sarcomas (STS).[2][4][6]

This document provides detailed protocols for assessing the effect of ETC-168 on cell viability

using two common colorimetric assays: MTT and MTS. These assays are fundamental in

determining the cytotoxic and cytostatic effects of therapeutic compounds.

Mechanism of Action Signaling Pathway
The following diagram illustrates the signaling pathway targeted by ETC-168.
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Start

Seed Cells in 96-well Plate

Incubate Overnight (37°C, 5% CO2)

Prepare ETC-168 Serial Dilutions

Treat Cells with ETC-168

Incubate for 24, 48, or 72h

Add MTT or MTS Reagent

Incubate for 1-4h

Read Absorbance
(MTT: 570nm, MTS: 490nm)

Data Analysis (Calculate IC50)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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